Cas no 2097973-37-8 (7-Methyl-5-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrimidine)

• Product Name: 7-Methyl-5-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrimidine
• CAS No: 2097973-37-8
• MF: C₁₀H₁₄N₆
• MW: 218.258360385895
• CID: 5723981
• PubChem ID: 121199675
• Update Time: 2025-10-29

7-Methyl-5-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• F1907-1772
• 7-methyl-5-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrimidine
• 7-methyl-5-piperazin-1-yl-[1,2,4]triazolo[4,3-a]pyrimidine
• AKOS026707184
• 2097973-37-8
• 7-Methyl-5-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrimidine

• Inchi： 1S/C10H14N6/c1-8-6-9(15-4-2-11-3-5-15)16-7-12-14-10(16)13-8/h6-7,11H,2-5H2,1H3
• InChI Key： NPWGSCXSTUQGAV-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=NC3=NN=CN23)CCNCC1

Computed Properties

• Exact Mass: 218.12799447g/mol
• Monoisotopic Mass: 218.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.4Ų

Additional information on 7-Methyl-5-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrimidine

Introduction to 7-Methyl-5-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrimidine (CAS No. 2097973-37-8)

7-Methyl-5-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 2097973-37-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the triazolopyrimidine class, a scaffold that has been extensively explored for its potential in drug development. The presence of a piperazine moiety in its structure enhances its solubility and bioavailability, making it a promising candidate for further investigation.

The molecular structure of 7-Methyl-5-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrimidine consists of a pyrimidine ring fused with a triazole ring, further substituted with a methyl group at the 7-position and a piperazine group at the 5-position. This specific arrangement contributes to its ability to interact with various biological targets, particularly enzymes and receptors involved in critical cellular processes. The compound's dual functionality makes it an attractive molecule for designing drugs that can modulate multiple pathways simultaneously.

In recent years, there has been growing interest in exploring the therapeutic potential of triazolopyrimidine derivatives. These compounds have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. Specifically, 7-Methyl-5-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrimidine has been investigated for its ability to inhibit Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with immune responses and hematopoiesis. The piperazine moiety is particularly important as it can enhance binding affinity to protein targets by forming hydrogen bonds and participating in hydrophobic interactions.

One of the most compelling aspects of 7-Methyl-5-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrimidine is its potential as a lead compound for the development of novel therapeutics. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with improved pharmacokinetic profiles and target specificity. The compound's structural features allow for modifications that can fine-tune its biological activity while minimizing off-target effects. This flexibility is essential for developing drugs that are both effective and safe for clinical use.

The synthesis of 7-Methyl-5-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the piperazine group necessitates careful handling to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive pharmacological studies. These efforts have led to a deeper understanding of the compound's mechanism of action and its potential applications.

Preclinical studies have demonstrated that 7-Methyl-5-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrimidine exhibits significant inhibitory activity against various kinases relevant to cancer biology. For instance, it has shown potent activity against JAK2 and JAK3 enzymes, which are frequently overexpressed in myeloproliferative disorders. The compound's ability to modulate these kinases suggests its potential as a therapeutic agent for conditions such as leukemia and rheumatoid arthritis. Additionally, its interaction with other signaling proteins has opened up avenues for exploring its role in neurodegenerative diseases and infectious disorders.

The pharmacological profile of 7-Methyl-5-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrimidine has also been studied in vitro using cell-based assays. These assays have revealed that the compound can induce apoptosis in cancer cell lines while maintaining low toxicity towards normal cells. This selectivity is critical for developing drugs that can effectively target diseased cells without causing significant side effects. Further research is ongoing to elucidate the precise molecular mechanisms underlying these effects.

Recent advancements in drug delivery systems have highlighted the importance of optimizing the formulation of 7-Methyl-5-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrimidine for clinical translation. Nanotechnology-based delivery platforms have shown promise in enhancing drug solubility and bioavailability while reducing systemic toxicity. These innovations could pave the way for more effective treatments targeting a wide range of diseases.

The regulatory landscape for novel pharmaceutical compounds like 7-Methyl-5-(piperazin-1-yl)-[1,2,4]triazolo[4,3-a]pyrimidine is stringent but well-defined. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for clinical use. Researchers are working diligently to gather this data through rigorous preclinical testing and clinical trials. The hope is that these efforts will lead to the development of new treatments that address unmet medical needs.

In conclusion,7-Methyl-5-(piperazin-1-y l)-[1 , 2 , 4 ] tri azo lo [ 4 , 3 -a ] py rimid ine ( CAS No . 2097973 -37 -8 ) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activity . Its potential as an inhibitor of kinases and other enzymes makes it an attractive candidate for further development into novel therapeutics . With ongoing research focused on optimizing its pharmacological properties and exploring new delivery systems , this compound holds great promise for improving patient outcomes across multiple disease areas . p >